Cas no 2222511-83-1 (methyl 2-(2-aminoethyl)amino-5-nitrobenzoate)

• Product Name: methyl 2-(2-aminoethyl)amino-5-nitrobenzoate
• CAS No: 2222511-83-1
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 5637917
• PubChem ID: 137795813
• Update Time: 2025-07-23

methyl 2-(2-aminoethyl)amino-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2-aminoethyl)amino]-5-nitrobenzoate
• EN300-28229634
• 2222511-83-1
• methyl 2-(2-aminoethyl)amino-5-nitrobenzoate

• Inchi： 1S/C10H13N3O4/c1-17-10(14)8-6-7(13(15)16)2-3-9(8)12-5-4-11/h2-3,6,12H,4-5,11H2,1H3
• InChI Key： FVSGPONPYWDDMY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=CC=1NCCN)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 110Ų

Additional information on methyl 2-(2-aminoethyl)amino-5-nitrobenzoate

Introduction to Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate (CAS No. 2222511-83-1)

Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate, with the chemical identifier CAS No. 2222511-83-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has been the subject of extensive research due to its potential applications in drug development and medicinal chemistry. The presence of both amino and nitro functional groups in its molecular framework imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The< strong>molecular structure of Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate consists of a benzoate core substituted with an amino group at the 2-position and a nitro group at the 5-position, further modified by an ethylene diamine chain attached to the amino group. This configuration endows the compound with a high degree of versatility, enabling its use in various synthetic pathways. The< strong>nitro group is particularly noteworthy, as it can undergo reduction to an amine or serve as a synthetic handle for further functionalization, while the< strong>amino group provides a site for acylation, alkylation, or coupling reactions.

In recent years, there has been a surge in research focusing on nitroaromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that nitrobenzoates exhibit< strong>antimicrobial,< strong>anti-inflammatory, and even< strong>anticancer properties. The specific substitution pattern in Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate makes it an attractive candidate for further derivatization, potentially leading to novel therapeutic agents. Researchers have been exploring its utility as a precursor in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer.

The< strong>pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for more complex molecules. The ability to introduce diverse functional groups while maintaining the integrity of the core benzoate scaffold allows for the creation of libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify derivatives of Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate that exhibit enhanced potency or selectivity against specific disease targets.

In addition to its pharmaceutical applications, Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate has found utility in agrochemical research. Nitroaromatic compounds are known for their< strong>pesticidal and< strong>fungicidal properties, and modifications to the benzoate core can lead to more effective agrochemicals. The ethylene diamine side chain in this compound adds an extra layer of complexity, allowing for interactions with biological targets that may not be possible with simpler nitroaromatics.

The synthesis of Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate involves multi-step organic transformations that highlight the compound's synthetic flexibility. Starting from commercially available nitrobenzoic acid derivatives, various protecting group strategies can be employed to introduce the desired functional groups in a controlled manner. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex molecular architecture of this compound. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions within the molecule, expanding its synthetic utility.

The< strong>catalytic methods employed in its synthesis are not only efficient but also environmentally friendly, aligning with the growing emphasis on green chemistry principles. Transition metal catalysis, in particular, has revolutionized organic synthesis by enabling faster reaction rates and higher yields while minimizing waste generation. The application of such techniques to Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate underscores its importance as a model system for developing sustainable synthetic routes.

Ongoing research is exploring novel derivatives of Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate that may exhibit enhanced pharmacological properties. By modifying the length and composition of the ethylene diamine chain or introducing additional functional groups, scientists aim to fine-tune the biological activity of these compounds. Computational modeling and molecular dynamics simulations are being used to predict how these modifications will affect the compound's interactions with biological targets.

The< strong>biological evaluation of these derivatives is conducted using both in vitro and in vivo assays. In vitro studies often involve enzyme-based assays or cell-based models to assess toxicity and efficacy at an early stage of drug development. In vivo studies provide more comprehensive data on how these compounds behave within an organism, offering insights into their potential therapeutic value and safety profiles.

The< strong>SAR (Structure-Activity Relationship) studies conducted on Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate derivatives have revealed important trends that guide further optimization efforts. For instance, certain structural features have been found to enhance binding affinity or reduce off-target effects, providing valuable information for designing next-generation drugs. These findings are often published in high-impact journals and contribute significantly to the body of knowledge in medicinal chemistry.

The< strong>spectroscopic characterization of Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate is essential for confirming its identity and purity during synthesis and purification processes. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) provide detailed information about the molecular structure and chemical environment of atoms within the compound. These data are crucial for ensuring that the final product meets the required specifications before it is used in further applications.

In conclusion, Methyl 2-(2-aminoethyl)amino-5-nitrobenzoate (CAS No. 2222511-83-1) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a tool for drug discovery and development.